Cas no 1895433-25-6 (2-(3-fluoro-2-methylphenyl)methylpyrrolidine)

• Product Name: 2-(3-fluoro-2-methylphenyl)methylpyrrolidine
• CAS No: 1895433-25-6
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 6409622
• PubChem ID: 117283986
• Update Time: 2025-10-28

2-(3-fluoro-2-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2-methylphenyl)methylpyrrolidine
• 1895433-25-6
• 2-[(3-fluoro-2-methylphenyl)methyl]pyrrolidine
• EN300-1799274
• SCHEMBL22456412

• Inchi： 1S/C12H16FN/c1-9-10(4-2-6-12(9)13)8-11-5-3-7-14-11/h2,4,6,11,14H,3,5,7-8H2,1H3
• InChI Key： XMLLCJVYBOLHLL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)CC1CCCN1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 2-(3-fluoro-2-methylphenyl)methylpyrrolidine

Introduction to 2-(3-Fluoro-2-methylphenyl)methylpyrrolidine (CAS No. 1895433-25-6)

2-(3-Fluoro-2-methylphenyl)methylpyrrolidine, with the CAS number 1895433-25-6, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds containing a nitrogen atom. The presence of a fluorine atom and a methyl group on the phenyl ring imparts distinct properties that make it an interesting candidate for further investigation.

The chemical structure of 2-(3-fluoro-2-methylphenyl)methylpyrrolidine is characterized by a pyrrolidine ring attached to a substituted phenyl group. The fluorine atom at the 3-position and the methyl group at the 2-position of the phenyl ring contribute to its lipophilicity and electronic properties, which are crucial for its biological activity. These structural features have been shown to influence the compound's binding affinity to various receptors and enzymes, making it a valuable tool in drug discovery and development.

Recent studies have explored the potential of 2-(3-fluoro-2-methylphenyl)methylpyrrolidine as a lead compound for the development of novel therapeutic agents. One notable area of research is its application in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against specific neurotransmitter receptors, suggesting its potential as a modulator of neuronal function. This finding opens up new avenues for the development of drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and depression.

In addition to its neurological applications, 2-(3-fluoro-2-methylphenyl)methylpyrrolidine has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that certain derivatives of this compound exhibited selective cytotoxicity against cancer cells while sparing normal cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. These findings highlight the potential of 2-(3-fluoro-2-methylphenyl)methylpyrrolidine as a scaffold for the development of targeted cancer therapies.

The synthesis of 2-(3-fluoro-2-methylphenyl)methylpyrrolidine has been optimized using modern synthetic methods, ensuring high yields and purity. One common approach involves the reaction of 3-fluoro-2-methylbenzaldehyde with pyrrolidine followed by reduction to form the desired product. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

The physicochemical properties of 2-(3-fluoro-2-methylphenyl)methylpyrrolidine, including its solubility, stability, and bioavailability, have been extensively studied. These properties are essential for understanding its behavior in biological systems and optimizing its formulation for pharmaceutical use. For example, studies have shown that the compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various formulations such as tablets, capsules, and injectable solutions.

In conclusion, 2-(3-fluoro-2-methylphenyl)methylpyrrolidine (CAS No. 1895433-25-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activity and mechanisms of action, paving the way for innovative treatments in various medical fields.